CID 2745687

• Molecular Formula: C17H19F2N5O2S
• Molecular Weight: 395.4 g/mol
• InChI: InChI=1S/C17H19F2N5O2S/c1-17(2,3)22-16(27)23-20-9-14-11(15(25)26-4)8-21-24(14)13-6-5-10(18)7-12(13)19/h5-9H,1-4H3,(H2,22,23,27)/b20-9+
• InChIKey: CYNLZIBKERMMOA-AWQFTUOYSA-N

Methyl 5-[(E)-(tert-butylcarbamothioylhydrazinylidene)methyl]-1-(2,4-difluorophenyl)pyrazole-4-carboxylate (CID 2745687) – GPR35 Antagonist Procurement Guide

Methyl 5-[(E)-(tert-butylcarbamothioylhydrazinylidene)methyl]-1-(2,4-difluorophenyl)pyrazole-4-carboxylate (also designated CID 2745687, ML194, or CAS 264233-05-8) is a synthetic small-molecule antagonist of the orphan G protein-coupled receptor GPR35 [1]. It belongs to the pyrazole-4-carboxylate thiosemicarbazone chemotype and functions as a reversible, competitive ligand at the human GPR35 ortholog [2]. The compound is commercially available from multiple vendors at ≥95% purity and is exclusively intended for laboratory research applications, with no approved therapeutic indication .

✓ Human GPR35 antagonist – reversible competitive ligand

✓ Compatible with β-arrestin recruitment and high-content screening platforms

✓ Species-selective: human ortholog activity only (no rodent antagonism)

✓ Requires human cell lines or humanized models for in vivo studies

• [1] Jenkins L, Harries N, Lappin JE, MacKenzie AE, Neetoo-Isseljee Z, Southern C, McIver EG, Nicklin SA, Taylor DL, Milligan G. Antagonists of GPR35 display high species ortholog selectivity and varying modes of action. J Pharmacol Exp Ther. 2012 Dec;343(3):683-95. doi:10.1124/jpet.112.198945. PMID:22967846; PMCID:PMC3500541. View Source
• [2] Milligan G, MacKenzie AE. GPR35 as a Novel Therapeutic Target. Front Endocrinol. 2011;2:68. doi:10.3389/fendo.2011.00068. View Source

Why Generic Substitution of Methyl 5-[(E)-(tert-butylcarbamothioylhydrazinylidene)methyl]-1-(2,4-difluorophenyl)pyrazole-4-carboxylate with Other GPR35 Antagonists Compromises Experimental Reproducibility

Interchanging CID 2745687 with alternative GPR35 antagonists such as ML-145 or structurally related pyrazole thiosemicarbazones without experimental validation introduces critical confounding variables. Published data demonstrate that these agents exhibit divergent pharmacological profiles, including distinct species ortholog selectivity, agonist-dependent competitive versus noncompetitive mechanisms, and differing off-target receptor engagement [1]. Notably, while ML-145 demonstrates competitive antagonism across all tested agonists at human GPR35, CID 2745687 displays an agonist-dependent mode of action—competitive against cromolyn disodium and zaprinast but noncompetitive against pamoic acid . Consequently, substitution can lead to fundamentally different signaling outputs and irreproducible biological conclusions in GPR35-focused studies.

Mechanism mismatch CID 2745687 exhibits an agonist-dependent mode (competitive vs noncompetitive), whereas ML-145 is purely competitive. This can fundamentally alter signaling readouts.

Off-target profile GPR55 cross-reactivity window differs significantly from ML-145. If GPR55 exclusion is critical, substitution may confound assay specificity.

Species context Both compounds lack rodent ortholog activity, but their human selectivity profiles may interact differently with species-specific assay components.

• [1] Jenkins L, Harries N, Lappin JE, MacKenzie AE, Neetoo-Isseljee Z, Southern C, McIver EG, Nicklin SA, Taylor DL, Milligan G. Antagonists of GPR35 display high species ortholog selectivity and varying modes of action. J Pharmacol Exp Ther. 2012 Dec;343(3):683-95. doi:10.1124/jpet.112.198945. PMID:22967846; PMCID:PMC3500541. View Source

Quantitative Evidence Differentiating Methyl 5-[(E)-(tert-butylcarbamothioylhydrazinylidene)methyl]-1-(2,4-difluorophenyl)pyrazole-4-carboxylate from Closest Comparators

Superior Binding Affinity at Human GPR35: CID 2745687 (Ki=12.8 nM) vs ML-145 (IC50=20.1 nM)

CID 2745687 exhibits higher binding affinity for human GPR35 than the alternative antagonist ML-145. In a β-arrestin-2-GFP translocation assay using 1 µM pamoic acid as the agonist, CID 2745687 displayed a Ki of 12.8 nM (95% CI 7.5–21.8 nM) . In contrast, ML-145 demonstrated an IC50 of 20.1 nM in comparable assays measuring GPR35 antagonism . This represents a ~1.6-fold higher affinity for CID 2745687 under the reported conditions.

Binding Affinity (Human GPR35)

Data to verify

Ki 12.8 nM (CID 2745687)
vs IC50 20.1 nM (ML-145)

Supports lower working concentration selection for GPR35 assays.

Cross-study comparison; conditions differ.

Evidence Dimension	Antagonist binding affinity at human GPR35
Target Compound Data	Ki = 12.8 nM (7.5–21.8 nM)
Comparator Or Baseline	ML-145: IC50 = 20.1 nM
Quantified Difference	~1.6-fold higher affinity (12.8 nM vs 20.1 nM)
Conditions	β-arrestin-2-GFP translocation assay with 1 µM pamoic acid as agonist; HEK293 cells expressing human GPR35 (for CID 2745687); comparable functional antagonism assays for ML-145

Why This Matters

Higher affinity enables lower working concentrations, reducing potential off-target effects and compound consumption in GPR35-dependent assays.

Agonist-Dependent Mode of Antagonism: Noncompetitive vs Competitive – A Unique Pharmacological Fingerprint

CID 2745687 demonstrates an agonist-dependent mode of antagonism that distinguishes it from ML-145. At human GPR35, CID 2745687 acts competitively against the agonists cromolyn disodium and zaprinast, but noncompetitively against pamoic acid [1]. In contrast, ML-145 functions as a competitive antagonist across all tested agonists, including pamoic acid [1]. This mechanistic divergence indicates that CID 2745687 and ML-145 likely occupy distinct or partially overlapping binding sites on GPR35, with CID 2745687's noncompetitive behavior toward pamoic acid suggesting an allosteric component to its action.

Mode of Antagonism

Head-to-head

Competitive vs noncompetitive (agonist-dependent)

Enables dissection of agonist-specific GPR35 signaling pathways.

ML-145 is purely competitive across all tested agonists.

Evidence Dimension	Mode of antagonism (competitive vs noncompetitive) at human GPR35
Target Compound Data	Competitive against cromolyn disodium and zaprinast; noncompetitive against pamoic acid
Comparator Or Baseline	ML-145: Competitive against all tested agonists (cromolyn disodium, zaprinast, pamoic acid)
Quantified Difference	Qualitative difference: agonist-dependent mechanistic switch observed only with CID 2745687
Conditions	Human GPR35 expressed in HEK293 cells; BRET-based β-arrestin-2 interaction assay; agonists tested at EC80 concentrations

Why This Matters

The noncompetitive antagonism of pamoic acid responses by CID 2745687 provides a distinct pharmacological tool for dissecting GPR35 signaling pathways that may be insensitive to purely competitive antagonists.

• [1] Jenkins L, Harries N, Lappin JE, MacKenzie AE, Neetoo-Isseljee Z, Southern C, McIver EG, Nicklin SA, Taylor DL, Milligan G. Antagonists of GPR35 display high species ortholog selectivity and varying modes of action. J Pharmacol Exp Ther. 2012 Dec;343(3):683-95. doi:10.1124/jpet.112.198945. PMID:22967846; PMCID:PMC3500541. View Source

Exquisite Human GPR35 Species Selectivity: No Detectable Antagonism at Rodent Orthologs

CID 2745687 displays remarkable species selectivity, effectively antagonizing human GPR35 while showing no significant activity at rat or mouse orthologs. In β-arrestin-2 interaction assays using BRET, CID 2745687 exhibited a pIC50 of 6.70±0.09 at human GPR35 (corresponding to an IC50 of approximately 200 nM against 20 µM zaprinast) but produced no detectable antagonism at either rodent ortholog when tested against the same agonist concentrations [1]. In contrast, the comparator compound ML-145 similarly lacked rodent ortholog activity, but the reference agonist zaprinast retains partial activity at rodent GPR35 with species-dependent potency [2].

Species Ortholog Selectivity

Head-to-head

Human: pIC50 6.70±0.09

Rodent: no significant antagonism

Human-selective context restricts standard rodent model studies.

Zaprinast retains partial rodent activity.

Evidence Dimension	Antagonist activity at human vs rodent GPR35 orthologs
Target Compound Data	Human GPR35: pIC50 = 6.70±0.09; Rat GPR35: no significant antagonism; Mouse GPR35: no significant antagonism
Comparator Or Baseline	Zaprinast (agonist): activity at human, rat, and mouse GPR35 with species-dependent potency
Quantified Difference	Complete functional selectivity for human over rodent orthologs (no measurable rodent activity)
Conditions	BRET-based GPR35-β-arrestin-2 interaction assay; agonists tested: zaprinast (20 µM) and cromolyn disodium

Why This Matters

This species selectivity dictates that CID 2745687 is suitable only for human GPR35 studies in vitro or in humanized models; it cannot be used to validate GPR35 biology in standard rodent preclinical models, a critical consideration for translational study design and compound procurement.

• [1] Jenkins L, Harries N, Lappin JE, MacKenzie AE, Neetoo-Isseljee Z, Southern C, McIver EG, Nicklin SA, Taylor DL, Milligan G. Antagonists of GPR35 display high species ortholog selectivity and varying modes of action. J Pharmacol Exp Ther. 2012 Dec;343(3):683-95. doi:10.1124/jpet.112.198945. PMID:22967846; PMCID:PMC3500541. View Source
• [2] Milligan G, MacKenzie AE. GPR35 as a Novel Therapeutic Target. Front Endocrinol. 2011;2:68. doi:10.3389/fendo.2011.00068. View Source

Selectivity Over Related GPCR GPR55: ~57-fold Window

CID 2745687 demonstrates measurable but limited cross-reactivity with the related orphan receptor GPR55. Functional profiling indicates an IC50 of 9.08 µM at GPR55, compared to a Ki of 12.8 nM at GPR35, yielding a selectivity window of approximately 57-fold . By comparison, ML-145 exhibits over 1000-fold selectivity for GPR35 over GPR55 (GPR35 IC50 = 20.1 nM vs GPR55 IC50/EC50 = 21.7 µM) . Thus, while CID 2745687 is selective for GPR35, its window is narrower than that of ML-145, a distinction relevant for assays requiring stringent GPR55 avoidance.

Selectivity over GPR55

Data to verify

~57-fold (GPR35 Ki / GPR55 IC50)

Narrower selectivity window informs GPR55 exclusion assay design.

ML-145 exhibits >1000-fold selectivity.

Evidence Dimension	Selectivity ratio between GPR35 and GPR55
Target Compound Data	GPR35 Ki = 12.8 nM; GPR55 IC50 = 9.08 µM; Selectivity ratio = ~57-fold
Comparator Or Baseline	ML-145: GPR35 IC50 = 20.1 nM; GPR55 IC50 = 21.7 µM; Selectivity ratio >1000-fold
Quantified Difference	CID 2745687 has ~57-fold selectivity; ML-145 has >1000-fold selectivity
Conditions	Functional antagonism assays using recombinant human receptors

Why This Matters

The narrower selectivity window of CID 2745687 relative to ML-145 informs experimental design when GPR55 cross-reactivity must be strictly excluded, guiding choice between available GPR35 antagonists.

Optimal Research Application Scenarios for Methyl 5-[(E)-(tert-butylcarbamothioylhydrazinylidene)methyl]-1-(2,4-difluorophenyl)pyrazole-4-carboxylate (CID 2745687)

Human GPR35 Pharmacological Profiling and High-Content Screening

CID 2745687 is ideally suited for high-throughput and high-content screening campaigns focused on human GPR35 due to its well-characterized, reversible, and competitive antagonist profile. Its Ki of 12.8 nM in β-arrestin-2 translocation assays [1] and ~57-fold selectivity over GPR55 make it a reliable tool for target validation and hit confirmation in recombinant human cell systems. The compound's established performance in image-based high-content screening (PubChem AID 2508) further supports its use in automated assay platforms .

Investigating Agonist-Specific GPR35 Signaling Mechanisms

The agonist-dependent mode of antagonism exhibited by CID 2745687—competitive versus cromolyn disodium and zaprinast but noncompetitive versus pamoic acid [1]—makes it an essential reagent for dissecting ligand-biased signaling at GPR35. Researchers studying differential coupling of GPR35 to β-arrestin versus G protein pathways can exploit this property to determine whether pamoic acid engages distinct receptor conformations or binding pockets relative to other agonists .

Human-Specific GPR35 Biology Studies (Excluding Rodent Models)

Due to its exquisite selectivity for human GPR35 over rat and mouse orthologs [1], CID 2745687 is appropriate only for in vitro experiments using human-derived cell lines or tissues, or for in vivo studies in humanized mouse models where the endogenous rodent receptor is genetically replaced. It is explicitly contraindicated for validating GPR35 function in standard rodent pharmacology or disease models . This species restriction is a critical parameter for study design and compound selection.

Application

Selection Property

Validation Focus

Human GPR35 pharmacological profiling & HCS

Reversible competitive antagonist with high-content screening compatibility

GPR35 target engagement and selectivity over GPR55

Agonist-specific GPR35 signaling studies

Agonist-dependent competitive/noncompetitive switch

Differential β-arrestin recruitment and G protein coupling

Human-specific GPR35 biology (rodent-excluded)

Human ortholog selectivity – no rodent antagonism

Requires human cell lines or humanized models

• [1] Jenkins L, Harries N, Lappin JE, MacKenzie AE, Neetoo-Isseljee Z, Southern C, McIver EG, Nicklin SA, Taylor DL, Milligan G. Antagonists of GPR35 display high species ortholog selectivity and varying modes of action. J Pharmacol Exp Ther. 2012 Dec;343(3):683-95. doi:10.1124/jpet.112.198945. PMID:22967846; PMCID:PMC3500541. View Source